Cas no 100445-51-0 (3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 100445-51-0
• Molecular Formula: C₁₄H₁₆NOF
• Molecular Weight: 233.28134
• CID: 1125643
• PubChem ID: 600947

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Properties

Names and Identifiers

• 3-(4-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
• 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
• 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
• 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-
• T0500-1932
• 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone
• ST092473
• AC1LCIQG
• 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
• 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one
• Enamine_000233
• 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexenone
• ACMC-20m3hj
• 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one; 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone; 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-; T0500-1932; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone; ST092473; AC1LCIQG; 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one; Enamine_000233; 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexen
• HMS1394K13
• ALBB-013643
• DTXSID10344987
• SR-01000310805-1
• Maybridge3_006520
• 3-[(4-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
• 3-(4-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
• SR-01000310805-4
• BDBM68357
• IPWMRCZGHYSQOD-UHFFFAOYSA-N
• Z56758803
• HMS1449I08
• CCG-43109
• STK795664
• 3-((4-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one
• CS-0318934
• CHEMBL1597232
• HMS2480K22
• Cyclohex-2-enone, 3-(4-fluorophenylamino)-5,5-dimethyl-
• 3-(4-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one #
• 3-(4-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
• MLS000070279
• SR-01000310805
• AKOS000518200
• 100445-51-0
• SCHEMBL486145
• MFCD00128471
• IDI1_017907
• SR-01000310805-2
• SMR000008591
• LS-04271
• cid_600947

• InChIKey： IPWMRCZGHYSQOD-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16FNO/c1-14(2)8-12(7-13(17)9-14)16-11-5-3-10(15)4-6-11/h3-7,16H,8-9H2,1-2H3
• SMILES： CC1(CC(=CC(=O)C1)NC2=CC=C(C=C2)F)C

Computed Properties

• Exact Mass: 233.12168
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 233.121592296g/mol
• Heavy Atom Count: 17
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines